Cas no 1248167-68-1 (2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1248167-68-1
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 2150752
• PubChem ID: 61282885
• Update Time: 2023-08-05

2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-1,3-thiazole-5-carbaldehyde
• XUPKKEPKKCJOBI-UHFFFAOYSA-N
• 2-Isobutyl-thiazole-5-carbaldehyde
• NE34020
• 2-(2-Methylpropyl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C8H11NOS/c1-6(2)3-8-9-4-7(5-10)11-8/h4-6H,3H2,1-2H3
• InChI Key： XUPKKEPKKCJOBI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Topological Polar Surface Area: 58.2